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Compound of Interest

Compound Name: Dimethyl trithiocarbonate

Cat. No.: B3050028

An In-depth Technical Guide on Dimethyl Trithiocarbonate for Researchers, Scientists, and
Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of dimethyl trithiocarbonate, a
versatile organosulfur compound with significant applications in polymer chemistry and organic
synthesis. The document details its chemical and physical properties, provides experimental
protocols for its synthesis and its primary application as a chain transfer agent in Reversible
Addition-Fragmentation chain Transfer (RAFT) polymerization, and discusses its broader utility.
This guide is intended to be a valuable resource for researchers, chemists, and material
scientists.

Introduction

Dimethyl trithiocarbonate, with the chemical formula (CHsS)2CS, is a yellow liquid
characterized by a strong, unpleasant odor.[1] It is the dimethyl ester of trithiocarbonic acid and
is classified as a thioester.[1] While its pungent smell necessitates careful handling, its utility in
controlled radical polymerization and as a synthetic intermediate has made it a compound of
interest in various fields of chemical research.

Chemical and Physical Properties
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Dimethyl trithiocarbonate is a well-characterized compound. Its fundamental identifiers and
key physical and chemical properties are summarized in the tables below.

Table 1: Compound ldentification

Identifier Value

CAS Number 2314-48-9[1][2]

Molecular Formula C3HeS3[3]

Molecular Weight 138.27 g/mol [2]

IUPAC Name Bis(methylsulfanyl)methanethione[1]
Synonyms Dimethyl carbonotrithioate, Trithiocarbonic acid

dimethyl ester[1]

ble 2: Physical and Chemical :

Property Value

Appearance Yellow liquid[1]

Odor Strong, unpleasant[1]
Density 1.254 g/mL at 25 °C[2]
Melting Point -3 °C[2]

Boiling Point 101-102 °C at 12 mmHg[2]
Flash Point 97 °C (closed cup)[2]
Refractive Index n20/D 1.675[2]

. Information not widely available, but expected to
Solubility _ _
be soluble in organic solvents.

Synthesis of Dimethyl Trithiocarbonate

Dimethyl trithiocarbonate can be synthesized through several routes, most commonly
involving the reaction of carbon disulfide with a methylating agent or the reaction of
thiophosgene with methanethiol.[1]
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Experimental Protocol: Synthesis from Carbon Disulfide
and Methyl lodide

This protocol is a representative example based on general methods for trithiocarbonate
synthesis.[1][4]

Materials:

Carbon disulfide (CS2)

Methyl iodide (CHsl)

Aqueous base (e.g., sodium hydroxide)

Phase-transfer catalyst (e.g., a quaternary ammonium salt)

Organic solvent (e.g., dichloromethane)

Water

Procedure:

A solution of the aqueous base and the phase-transfer catalyst in water is prepared in a
round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

e The flask is cooled in an ice bath.

o Carbon disulfide is dissolved in an organic solvent and added dropwise to the cooled
aqueous solution with vigorous stirring.

o Methyl iodide is then added dropwise to the reaction mixture.

e The reaction is allowed to proceed at low temperature for a specified time, followed by
warming to room temperature.

e The organic layer is separated, washed with water and brine, and dried over an anhydrous
salt (e.g., magnesium sulfate).
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e The solvent is removed under reduced pressure to yield the crude dimethyl
trithiocarbonate, which can be further purified by distillation.

Applications in Organic Synthesis

Beyond its primary role in polymer chemistry, dimethyl trithiocarbonate serves as a reagent
in various organic transformations. It is used in the preparation of methyl-3,3'-
dicarbonyldithiocarboxylate derivatives and 3-oxodithiocarboxylates.[1] It is also utilized in the
generation of tris(organothiyl)methyl radicals.[1] Furthermore, it has been employed as a
reagent in the synthesis of 2-mercaptoquinoline and its analogs, which have shown potential as
antileishmanial agents.[1]

Role in RAFT Polymerization

The most significant application of dimethyl trithiocarbonate is as a chain transfer agent
(CTA) in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. RAFT is a
form of controlled radical polymerization that allows for the synthesis of polymers with well-
defined molecular weights and narrow molecular weight distributions.

Mechanism of RAFT Polymerization

The fundamental principle of RAFT polymerization involves a degenerative chain transfer
process where a thiocarbonylthio compound, the RAFT agent, reversibly deactivates
propagating polymer chains. This process establishes a dynamic equilibrium between active
(propagating) and dormant (RAFT-adduct) polymer chains, allowing for controlled polymer
growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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